Cas no 1263285-23-9 (4-chloro-5h-pyrido[4',3':4,5]pyrrolo[3,2-d]pyrimidine)
1263285-23-9 structure
Product Name:4-chloro-5h-pyrido[4',3':4,5]pyrrolo[3,2-d]pyrimidine
CAS No:1263285-23-9
MF:C9H5ClN4
MW:204.615799665451
CID:1223894
PubChem ID:46942074
Update Time:2025-04-20
4-chloro-5h-pyrido[4',3':4,5]pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-5h-pyrido[4',3':4,5]pyrrolo[3,2-d]pyrimidine
- 1-Chloro-9H-2,4,7,9-tetraaza-fluorene
- AKOS015899461
- 6-Chloro-3,5,8,11-tetrazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
- 6-chloro-3,5,8,11-
- 1(9),2(7),3,5,10,12-hexaene
- tetraazatricyclo[7.4.0.02,]trideca-
- 1263285-23-9
- 6-chloro-3,5,8,11-tetraazatricyclo[7.4.0.02,]trideca-1(9),2(7),3,5,10,12-hexaene
-
- Inchi: 1S/C9H5ClN4/c10-9-8-7(12-4-13-9)5-1-2-11-3-6(5)14-8/h1-4,14H
- InChI Key: UDEVACVSZKEPNC-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C3C=CN=CC=3N2)N=CN=1
Computed Properties
- Exact Mass: 204.0202739g/mol
- Monoisotopic Mass: 204.0202739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.5Ų
4-chloro-5h-pyrido[4',3':4,5]pyrrolo[3,2-d]pyrimidine Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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